1-benzyl-3-(benzyloxy)-N-(4-fluorobenzyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-benzyl-N-[(4-fluorophenyl)methyl]-3-phenylmethoxypyrazole-4-carboxamide
• InChI: InChI=1S/C25H22FN3O2/c26-22-13-11-19(12-14-22)15-27-24(30)23-17-29(16-20-7-3-1-4-8-20)28-25(23)31-18-21-9-5-2-6-10-21/h1-14,17H,15-16,18H2,(H,27,30)
• InChI Key: OZAASIKNYSSNMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)OCC3=CC=CC=C3)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C25H22FN3O2
• Molecular Weight: 415.5 g/mol
• CAS No.: 1014069-46-5

Description

1-benzyl-3-(benzyloxy)-N-(4-fluorobenzyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H22FN3O2 and its molecular weight is 415.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Pyrazole derivatives have been synthesized and characterized through experimental and theoretical studies, highlighting the potential for functionalization and modification of pyrazole compounds for various applications. For instance, the synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines demonstrates the methodology for introducing fluoro groups into pyrazole compounds, potentially enhancing their biological activity (Eleev et al., 2015).

Herbicidal Activity

• Novel pyrazole-4-carboxamide derivatives have been synthesized and evaluated for their herbicidal activity against various weeds. The substitution pattern on the pyrazole ring, particularly with benzyloxy groups substituted with electron-withdrawing groups, has been found to significantly enhance herbicidal activity. This indicates the potential of pyrazole derivatives in the development of new herbicides (Ohno et al., 2004).

Antibacterial and Antituberculosis Activity

• Pyrazole derivatives have been designed and synthesized with potential antibacterial and antituberculosis activities. For example, thiazole-aminopiperidine hybrid analogues showed promising activity against Mycobacterium tuberculosis, highlighting the therapeutic potential of pyrazole compounds in treating infectious diseases (Jeankumar et al., 2013).

Luminescent Supramolecular Liquid Crystals

• Pyrazole units have been incorporated into supramolecular liquid crystals displaying luminescent properties. This unique combination of self-assembling and luminescent features offers new opportunities for the development of materials with potential applications in displays and optical devices (Moyano et al., 2013).